Cas no 1003316-10-6 (N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-Butyl Ester)

• Product Name: N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-Butyl Ester
• CAS No: 1003316-10-6
• MF: C₂₅H₂₅ClN₂O₃
• MW: 436.930605649948
• CID: 1064365
• PubChem ID: 57925998
• Update Time: 2025-08-05

N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• N-[3-[[4-(Chloromethyl)benzoyl]amino][1,1'-biphenyl]-4-yl]carbamic Acid tert-Butyl Ester
• 1,1-dimethylethyl [3-({[4-(chloromethyl)phenyl]carbonyl}amino)biphenyI-4-yl]carbamate
• N-[3-[[4-(Chloromethyl)benzoyl]amino][1,1'-biphenyl]-4-yl]carbamic acid 1,1-dimethylethyl ester
• 1,1-dimethylethyl [3-({[4-(chloromethyl)phenyl]carbonyl}amino)biphenyl-4-yl]carbamate
• SCHEMBL3643051
• tert-butyl N-[2-[[4-(chloromethyl)benzoyl]amino]-4-phenylphenyl]carbamate
• BRBNZJSDQOEXRB-UHFFFAOYSA-N
• DB-121166
• 1003316-10-6
• N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-Butyl Ester

• Inchi： 1S/C25H25ClN2O3/c1-25(2,3)31-24(30)28-21-14-13-20(18-7-5-4-6-8-18)15-22(21)27-23(29)19-11-9-17(16-26)10-12-19/h4-15H,16H2,1-3H3,(H,27,29)(H,28,30)
• InChI Key： BRBNZJSDQOEXRB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C(NC1C=C(C2C=CC=CC=2)C=CC=1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 436.1553704g/mol
• Monoisotopic Mass: 436.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.7E-5 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-Butyl Ester

Professional Introduction to N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-Butyl Ester (CAS No. 1003316-10-6)

N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-butyl ester (CAS No. 1003316-10-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and biphenyl moieties in its framework provides a versatile platform for further chemical modifications, enabling the development of novel therapeutic agents.

The biphenyl core of this compound is particularly noteworthy, as biphenyl derivatives are widely recognized for their pharmaceutical properties. In particular, biphenyl-based structures have been extensively studied for their potential applications in the treatment of neurological disorders, cardiovascular diseases, and cancer. The chloromethyl group serves as a reactive handle, allowing for the introduction of additional functional groups through nucleophilic substitution reactions. This reactivity makes the compound an attractive building block for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-butyl ester has emerged as a promising candidate in this context. Its molecular architecture allows for precise tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug design. Furthermore, the compound's ability to undergo selective modifications makes it a valuable tool for exploring structure-activity relationships (SARs) in drug discovery campaigns.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening techniques to accelerate the identification of lead compounds. N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-butyl ester has been utilized in virtual screening protocols to identify potential inhibitors of kinases and other enzymes implicated in cancer progression. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several target proteins, suggesting their therapeutic potential. These findings have prompted further investigation into optimizing the compound's pharmacokinetic profile and exploring its efficacy in preclinical models.

The synthesis of N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-butyl ester involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular frameworks. Key synthetic strategies include the formation of the biphenyl core through cross-coupling reactions such as Suzuki-Miyaura coupling, followed by functionalization with the chloromethyl and carbamate groups. These steps require careful optimization to ensure high yields and purity, which are essential for subsequent biological evaluations.

The role of N-heterocyclic compounds in medicinal chemistry cannot be overstated. The incorporation of heteroatom-containing moieties into drug candidates often enhances their binding affinity and selectivity. In this context, derivatives of N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-butyl ester have been explored as potential scaffolds for developing new therapeutic agents. For instance, modifications at the nitrogen atom or the biphenyl ring have yielded compounds with improved pharmacological properties. These studies underscore the importance of rational drug design in leveraging structural diversity to achieve desired biological outcomes.

The development of novel methodologies for synthesizing complex organic molecules continues to drive innovation in drug discovery. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production of intermediates like N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-butyl ester. These approaches not only improve scalability but also enhance reproducibility, which are critical factors in industrial settings. As a result, pharmaceutical companies are increasingly adopting these modern synthetic strategies to accelerate their pipelines.

In conclusion, N-3-4-(Chloromethyl)benzoylamino1,1'-biphenyl-4-ylcarbamic Acid tert-butyl ester(CAS No. 1003316-10-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and reactivity make it a versatile intermediate for developing novel bioactive molecules. Ongoing research continues to uncover its potential applications in treating various diseases, highlighting its importance as a tool for drug discovery and development.